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Compound of Interest

Compound Name: SJ-172550

Cat. No.: B8114607 Get Quote

Essential Safety and Handling Guide for SJ-
172550
This guide provides crucial safety and logistical information for the handling and disposal of SJ-
172550, a small molecule inhibitor of MDMX. The following procedures are based on general

best practices for handling potentially hazardous research chemicals, as a comprehensive

Safety Data Sheet (SDS) with specific quantitative data for SJ-172550 is not publicly available.

Researchers, scientists, and drug development professionals should always consult their

institution's safety guidelines and exercise caution.

Physicochemical and Storage Data
A summary of the known properties and storage conditions for SJ-172550 is provided below.
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Property Value

Molecular Formula C₂₂H₂₁ClN₂O₅

Molecular Weight 428.87 g/mol

Appearance Crystalline solid

Storage Temperature
Store powder at -20°C for up to 4 years.[1] Store

solutions at -80°C.

Solubility

Soluble in DMSO (approx. 10 mg/mL) and DMF

(approx. 30 mg/mL).[1] Sparingly soluble in

aqueous buffers.[1]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a conservative approach to personal protection is

recommended. The following table outlines the minimum required PPE for handling SJ-172550.

Body Part Recommended Protection

Eyes Chemical safety goggles or a face shield.

Hands

Nitrile or other chemically resistant gloves.

Double gloving is recommended when handling

stock solutions.

Body

A laboratory coat should be worn at all times.

For procedures with a higher risk of splashes or

aerosol generation, consider a chemically

resistant apron or disposable coveralls.

Respiratory

When handling the powder outside of a certified

chemical fume hood, a respirator with a

particulate filter (e.g., N95) is recommended to

avoid inhalation.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol details the steps for safely preparing a stock solution of SJ-172550.

Materials:

SJ-172550 powder

Anhydrous DMSO or DMF

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (see table above)

Procedure:

Preparation: Don all required PPE. Perform all manipulations of the solid compound within a

certified chemical fume hood to minimize inhalation risk.

Weighing: Tare a suitable vial on an analytical balance. Carefully weigh the desired amount

of SJ-172550 powder into the vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

or DMF to the vial to achieve the desired stock concentration.

Dissolution: Cap the vial securely and vortex until the solid is completely dissolved. Gentle

warming in a water bath may aid dissolution, but care should be taken to avoid degradation.

Storage: Aliquot the stock solution into smaller, single-use volumes in clearly labeled

microcentrifuge tubes. Store the aliquots at -80°C.

Decontamination and Waste Disposal: Wipe down the work area in the fume hood with an

appropriate solvent (e.g., 70% ethanol). Dispose of all contaminated materials, including
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pipette tips, empty vials, and gloves, as hazardous chemical waste according to your

institution's guidelines.

Operational and Disposal Plans
Handling and Operational Plan:

The logical workflow for handling SJ-172550, from receipt to disposal, is outlined in the

diagram below. Adherence to this workflow is critical for ensuring laboratory safety.
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Safe Handling Workflow for SJ-172550
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Caption: Workflow for safe handling of SJ-172550.
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Disposal Plan:

All materials contaminated with SJ-172550, including unused compound, solutions, and

disposable labware, should be treated as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed container clearly labeled as "Hazardous

Chemical Waste" and including the chemical name.

Liquid Waste: Collect in a sealed, chemically compatible container. Do not mix with other

waste streams unless compatibility is known. Label the container clearly.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container for chemical waste.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety department. Do not dispose of SJ-172550 down the drain or in regular trash.

Hazard and Control Relationships
The following diagram illustrates the relationship between potential hazards associated with

handling SJ-172550 and the corresponding control measures.
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SJ-172550 Hazard and Control Measures

Potential Hazards
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Inhalation of Powder Work in Fume Hood
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Caption: Hazard and control measures for SJ-172550.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling SJ-172550].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8114607#personal-protective-equipment-for-
handling-sj-172550]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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